Cas no 1292296-09-3 (8-epi Atazanavir)
8-epi Atazanavir is a stereoisomer of the antiretroviral drug Atazanavir, which is a protease inhibitor used in the treatment of HIV-1 infection. This epimer exhibits distinct chemical and pharmacological properties due to the altered spatial configuration at the C8 position. It serves as a valuable reference standard in analytical research, particularly for chromatographic and mass spectrometric studies, aiding in the identification and quantification of Atazanavir and its metabolites. The compound is of interest in drug metabolism and pharmacokinetic studies to understand stereospecific interactions and potential isomer-related effects. Its high purity and well-characterized structure make it suitable for method development and quality control in pharmaceutical analysis.
8-epi Atazanavir structure
Product Name:8-epi Atazanavir
CAS No:1292296-09-3
MF:C38H52N6O7
MW:704.855489730835
CID:1004103
PubChem ID:22940470
Update Time:2025-07-02
8-epi Atazanavir Chemical and Physical Properties
Names and Identifiers
-
- (3S,8R,9S,12S)-3,12-Bis(1,1-diMethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylMethyl)-6-[[4-(2-pyridinyl)phenyl]Methyl]-,2,5,6,10,13-pentaazatetradecanedioic Acid 1,14-DiMethyl Ester
- 8-epi Atazanavir
- methyl N-[(2S)-1-[2-[(2R,3S)-2-hydroxy-3-[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-4-phenylbutyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
- Atazanavir Impurity 1
- 8-epi Atazanavir; (3S,8R,9S,12S)-3,12-Bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-2,5,6,10,13-pentaazatetradecanedioic acid 1,14-dimethyl ester; Methyl-N-[(1S)-1-[[(1S,2R)-1-benzyl-2-hydroxy-3-[[[(2S)-2-(methoxycarbonylami
- Atazanavir S,R,S,S-diastereomer
- UNII-5EQX656EUV
- Methyl [(5S,10R,11S,14S)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-{[4-(pyridin-2-yl)phenyl]methyl}-2-oxa-4,7,8,12-tetraazahexadecan-14-yl]carbamate
- ATAZANAVIR SULFATE IMPURITY E [EP IMPURITY]
- Methyl ((5S,10R,11S,14S)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-((4-(pyridin-2-yl)phenyl)methyl)-2-oxa-4,7,8,12-tetraazahexadecan-14-yl)carbamate
- Methyl ((5S,8S,9R,14S)-8-benzyl-5-(tert-butyl)-9-hydroxy-15,15-dimethyl-3,6,13-trioxo-11-(4-(pyridin-2-yl)benzyl)-2-oxa-4,7,11,12-tetraazahexadecan-14-yl)carbamate
- Methyl [(5S,10R,11S,14S)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-[[4-(pyridin-2-yl)phenyl]methyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl]carbamate
- 1,14-Dimethyl (3S,8R,9S,12S)-3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-2,5,6,10,13-pentaazatetradecanedioate
- 5EQX656EUV
- SCHEMBL3130450
- 8-Epiatazanavir
- (3S,8R,9S,12S)-3,12-Bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-,2,5,6,10,13-pentaazatetradecanedioic acid 1,14-dimethyl ester
- Atazanavir sulfate impurity E [EP]
- DTXSID40629138
- 1292296-09-3
- 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, 1,14-dimethyl ester, (3S,8R,9S,12S)-
- 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-, 1,14-dimethyl ester, (3S,8R,9S,12S)-
- 1,14-Dimethyl (3S,8R,9S,12S)-3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-2,5,6,10,13-pentaazatetradecanedioate
- Atazanavir S,R,S,S-diastereomer [USP IMPURITY]
- (3S,8R,9S,12S)-Atazanavir
- Methyl {(5S,10R,11S,14S)-11-benzyl-5-(tert-butyl)-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-[4-(pyridin-2-yl)benzyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl}carbamate
-
- Inchi: 1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30+,31+,32+/m0/s1
- InChI Key: AXRYRYVKAWYZBR-SYEZAVJTSA-N
- SMILES: O[C@H](CN(CC1C=CC(C2C=CC=CN=2)=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O
Computed Properties
- Exact Mass: 704.39000
- Monoisotopic Mass: 704.38974802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 51
- Rotatable Bond Count: 18
- Complexity: 1110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 171Ų
Experimental Properties
- PSA: 185.18000
- LogP: 6.30100
8-epi Atazanavir Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A790055-5mg |
8-epi Atazanavir |
1292296-09-3 | 5mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A790055-50mg |
8-epi Atazanavir |
1292296-09-3 | 50mg |
$ 1918.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503141-5mg |
8-epi Atazanavir, |
1292296-09-3 | 5mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503141-5 mg |
8-epi Atazanavir, |
1292296-09-3 | 5mg |
¥3,234.00 | 2023-07-11 |
8-epi Atazanavir Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
1292296-09-3 (8-epi Atazanavir) Related Products
- 198904-31-3(Atazanavir)
- 229975-97-7(Atazanavir sulfate)
- 1092540-51-6(Atazanavir-d9)
- 1292296-11-7((3R,8S,9S,12R)-Atazanavir)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk